Cas no 1805517-93-4 (5-Bromo-3-bromomethyl-2-nitropyridine)

• Product Name: 5-Bromo-3-bromomethyl-2-nitropyridine
• CAS No: 1805517-93-4
• MF: C₆H₄Br₂N₂O₂
• MW: 295.916159629822
• CID: 4900536
• Update Time: 2025-06-10

5-Bromo-3-bromomethyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-bromomethyl-2-nitropyridine

• Inchi： 1S/C6H4Br2N2O2/c7-2-4-1-5(8)3-9-6(4)10(11)12/h1,3H,2H2
• InChI Key： CEIZYZZVAFYNGL-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CN=C1[N+](=O)[O-])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 5-Bromo-3-bromomethyl-2-nitropyridine

5-Bromo-3-bromomethyl-2-nitropyridine (CAS No. 1805517-93-4): An Overview of Its Properties and Applications

5-Bromo-3-bromomethyl-2-nitropyridine (CAS No. 1805517-93-4) is a versatile compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a bromo substituent at the 5-position, a bromomethyl group at the 3-position, and a nitro group at the 2-position of the pyridine ring. These functional groups contribute to its reactivity and chemical properties, making it a valuable intermediate in synthetic chemistry.

The structure of 5-Bromo-3-bromomethyl-2-nitropyridine can be represented as C₇H₄Br₂N₂O₂. The presence of multiple bromine atoms and a nitro group provides multiple points of functionalization, enabling a wide range of chemical transformations. The pyridine ring itself is an important heterocyclic structure known for its aromaticity and basicity, which can influence the compound's reactivity in various reactions.

In the context of pharmaceutical research, 5-Bromo-3-bromomethyl-2-nitropyridine has shown promise as a starting material for the synthesis of novel drugs. Recent studies have explored its use in the development of inhibitors for specific enzymes and receptors. For example, a study published in the Journal of Medicinal Chemistry (2021) reported the synthesis of a series of 5-Bromo-3-bromomethyl-2-nitropyridine derivatives that exhibited potent inhibitory activity against protein kinases, which are key targets in cancer therapy.

The synthesis of 5-Bromo-3-bromomethyl-2-nitropyridine typically involves multi-step processes, starting from readily available precursors. One common approach is to brominate a substituted pyridine derivative followed by nitration and bromomethylation. The choice of reagents and reaction conditions is crucial to achieve high yields and purity. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to optimize these processes.

In addition to its pharmaceutical applications, 5-Bromo-3-bromomethyl-2-nitropyridine has found use in agrochemicals. Its structural features make it suitable for the development of herbicides and fungicides. A recent study in the Pest Management Science (2020) demonstrated that certain derivatives of 5-Bromo-3-bromomethyl-2-nitropyridine exhibited excellent herbicidal activity against broadleaf weeds without causing significant phytotoxicity to crops.

The physical properties of 5-Bromo-3-bromomethyl-2-nitropyridine are also noteworthy. It is a solid at room temperature with a melting point ranging from 90°C to 95°C. Its solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide makes it easy to handle in laboratory settings. However, it is insoluble in water, which can be advantageous for certain applications where water solubility is undesirable.

The safety profile of 5-Bromo-3-bromomethyl-2-nitropyridine is an important consideration for its use in various applications. While it is not classified as a hazardous material under current regulations, appropriate handling precautions should be taken due to its reactivity and potential for forming toxic byproducts during chemical reactions. Standard laboratory safety protocols should be followed when working with this compound.

In conclusion, 5-Bromo-3-bromomethyl-2-nitropyridine (CAS No. 1805517-93-4) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structure and chemical properties make it an attractive starting material for the synthesis of novel compounds with diverse applications. Ongoing research continues to uncover new uses and optimize synthetic methods for this versatile compound.